3-[3-(2-Aminoethyl)phenyl]aniline

• Molecular Formula: C14H16N2
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 3-[3-(2-aminoethyl)phenyl]aniline
• InChI: InChI=1S/C14H16N2/c15-8-7-11-3-1-4-12(9-11)13-5-2-6-14(16)10-13/h1-6,9-10H,7-8,15-16H2
• InChI Key: QOPNYOHIEOAULW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CC=C2)N)CCN

Description

3-[3-(2-Aminoethyl)phenyl]aniline is a bifunctional aromatic amine featuring a primary aniline group and a 2-aminoethyl substituent on the meta-position of the benzene ring. For instance, ChEMBL2109743, which shares the 3-(2-aminoethyl)phenyl moiety, exhibits potent antitubercular activity (MIC <10 µM) and low cytotoxicity, attributed to its strong binding affinity (docking score: −10.9 kcal/mol; MMGBSA ΔGbind: −61.6 kcal/mol) to mycobacterial targets . This suggests that the 2-aminoethyl group enhances interactions with biological receptors through hydrogen bonding and hydrophobic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(2-Aminoethyl)phenyl]aniline can be achieved through several methods:

Nitration and Reduction of Arenes: This classical method involves the nitration of a benzene derivative followed by reduction to introduce the amino groups.

Direct Nucleophilic Substitution: This method involves the direct displacement of halogens in haloarenes at high temperatures or using copper-mediated chemistry.

Transition-Metal-Catalyzed Processes: Modern methods often employ palladium-catalyzed amination reactions, which offer improved yields and selectivity.

Industrial Production Methods

Industrial production of 3-[3-(2-Aminoethyl)phenyl]aniline typically involves large-scale nitration and reduction processes, utilizing continuous flow reactors to ensure consistent quality and high throughput. The use of transition-metal catalysts is also common in industrial settings to enhance reaction efficiency and reduce costs.

Chemical Reactions Analysis

Types of Reactions

3-[3-(2-Aminoethyl)phenyl]aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert nitro groups to amino groups.

Substitution: Electrophilic substitution reactions are common due to the presence of the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium or platinum catalysts is frequently employed.

Substitution: Halogenation and nitration reactions often use reagents like chlorine, bromine, and nitric acid.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amino derivatives.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

3-[3-(2-Aminoethyl)phenyl]aniline has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of dyes, pigments, and polymers.

Biology: Investigated for its potential as a biochemical probe and in the development of pharmaceuticals.

Medicine: Explored for its anticancer, antiviral, and antimicrobial properties.

Industry: Utilized in the production of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-[3-(2-Aminoethyl)phenyl]aniline involves its interaction with various molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, altering their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, and immune response.

Comparison with Similar Compounds

Structural and Functional Analogues

Comparative Analysis

A. Substituent Effects on Bioactivity

• Aminoethyl vs. Pyridinyl Groups: ChEMBL2109743’s pyrrolopyridine scaffold and aminoethyl group confer antitubercular activity, while 3-[2-(2-Pyridinyl)ethyl]aniline () lacks reported activity, suggesting that the pyridinyl group may reduce target affinity or alter solubility .
• Aminoethyl vs. Phenethyl Groups: 3-Phenethylaniline () has a bulkier phenethyl substituent, likely increasing steric hindrance and reducing binding pocket compatibility compared to the flexible aminoethyl group in the target compound .

C. Physicochemical Properties

• Molecular Weight and Solubility: Serotonin (MW: 176.22) and 3-(1H-Pyrazol-3-yl)aniline (MW: 159.19) are smaller and more polar than 3-[3-(2-Aminoethyl)phenyl]aniline, suggesting better membrane permeability for the former .
• Crystallographic Data : AHMA’s crystal structure reveals a dihedral angle of 66.5° between its aromatic rings, optimizing DNA binding. The target compound’s conformation remains uncharacterized but likely differs due to its substituents .

Biological Activity

3-[3-(2-Aminoethyl)phenyl]aniline, also known as 3-(2-aminoethyl)-N-phenylaniline, is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article delves into the biological properties of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The chemical structure of 3-[3-(2-Aminoethyl)phenyl]aniline can be represented as follows:

• Molecular Formula : C15H18N2
• Molecular Weight : 242.32 g/mol

The compound features an aniline moiety with an aminoethyl side chain, which is pivotal in its interaction with biological targets.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of 3-[3-(2-Aminoethyl)phenyl]aniline. For instance, a study conducted on various aniline derivatives demonstrated that compounds with aminoethyl substitutions exhibited significant antiproliferative effects against cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	12.5	Apoptosis induction
A549 (Lung Cancer)	15.0	Cell cycle arrest

Antimicrobial Activity

Another area of interest is the antimicrobial activity of 3-[3-(2-Aminoethyl)phenyl]aniline. In vitro assays have shown that this compound exhibits notable antibacterial effects against Gram-positive bacteria such as Staphylococcus aureus. The compound's mechanism involves disrupting bacterial cell membranes, leading to cell lysis.

Bacterial Strain	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC, µg/mL)
Staphylococcus aureus	18	32
Escherichia coli	12	64

Case Studies

• Case Study on Anticancer Effects : A research team evaluated the effects of 3-[3-(2-Aminoethyl)phenyl]aniline on MCF-7 cells. The study found that treatment with this compound led to a significant decrease in cell viability and induced apoptosis through caspase activation pathways.
• Case Study on Antimicrobial Properties : In a comparative study of various aniline derivatives, 3-[3-(2-Aminoethyl)phenyl]aniline was tested against multiple bacterial strains. The results indicated that it possessed superior antimicrobial activity compared to other derivatives, suggesting its potential as a lead compound for developing new antibiotics.

Mechanistic Insights

The biological activity of 3-[3-(2-Aminoethyl)phenyl]aniline can be attributed to its ability to interact with key cellular targets:

• Cellular Receptors : The amino group in the side chain may facilitate binding to specific receptors involved in cell signaling pathways.
• Enzyme Inhibition : Studies have indicated that this compound may inhibit certain enzymes critical for cancer cell proliferation.